Cas no 1805084-96-1 (2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide)

• Product Name: 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide
• CAS No: 1805084-96-1
• MF: C₈H₆BrF₄N
• MW: 272.037555217743
• CID: 4982245
• Update Time: 2025-05-21

2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6BrF4N/c9-3-4-1-5(8(11,12)13)6(10)2-7(4)14/h1-2H,3,14H2
• InChI Key： BXZLKAXDGHHKNZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C(F)(F)F)C=1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide

Introduction to 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide (CAS No. 1805084-96-1)

2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1805084-96-1, this compound represents a unique molecular structure that combines several functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and bromo substituents, along with fluorine and trifluoromethyl groups, endows this benzyl bromide derivative with distinct chemical properties that are highly relevant to modern drug discovery and material science.

The compound's structure is characterized by a benzene ring substituted with an amino group at the 2-position, a fluorine atom at the 4-position, and a trifluoromethyl group at the 5-position. The benzyl bromide moiety, which consists of a benzyl group attached to a bromine atom, further enhances its utility as a building block in organic synthesis. This particular arrangement of functional groups makes 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide a versatile intermediate for constructing more complex molecules, including potential pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into molecular structures can significantly alter the pharmacokinetic properties of drug candidates, often leading to more effective therapeutic outcomes. The trifluoromethyl group, in particular, is known for its ability to increase lipophilicity and metabolic resistance, making it a desirable feature in drug design. Consequently, compounds like 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide are being explored as key intermediates in the development of novel drugs targeting various diseases.

The amino group in 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide provides a site for further functionalization through reactions such as coupling or acylation, allowing chemists to tailor the compound's properties for specific applications. This reactivity makes it particularly useful in the synthesis of peptides, proteins, and other biomolecules where precise control over molecular structure is essential. Additionally, the bromo substituent can be readily displaced by nucleophiles, enabling further derivatization and diversification of the molecular framework.

Recent studies have highlighted the importance of fluorinated benzyl derivatives in medicinal chemistry. For instance, researchers have demonstrated that these compounds can serve as effective scaffolds for inhibiting enzymes involved in cancer metabolism. The combination of fluorine and trifluoromethyl groups in 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide may contribute to its potential role in developing kinase inhibitors or other targeted therapies. Moreover, the benzyl bromide moiety allows for easy incorporation into larger molecules through palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings.

The synthetic utility of 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide extends beyond pharmaceutical applications. In materials science, fluorinated aromatic compounds are valued for their unique electronic properties and stability under extreme conditions. The presence of multiple electronegative atoms like fluorine and trifluoromethyl groups can influence the compound's electronic distribution, making it suitable for use in organic electronics or advanced materials. Additionally, the amino group offers opportunities for polymerization or covalent bonding with other functional materials.

In conclusion, 2-Amino-4-fluoro-5-(trifluoromethyl)benzyl bromide (CAS No. 1805084-96-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for fluorinated aromatic compounds, the importance of intermediates like this one is likely to grow even further. The ongoing development of novel synthetic methodologies will also enhance its accessibility and utility across various scientific disciplines.